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Compound of Interest

Compound Name: Epalrestat

Cat. No.: B1671369

Mechanism of Action

The therapeutic approaches of Epalrestat and Pregabalin are fundamentally different,
targeting distinct pathological pathways implicated in diabetic neuropathy.

Epalrestat: As a noncompetitive and reversible aldose reductase inhibitor, Epalrestat targets
the polyol pathway.[5][6] In hyperglycemic conditions, excess glucose is shunted into this
pathway, where aldose reductase converts it to sorbitol.[7] The accumulation of intracellular
sorbitol creates osmotic stress, leading to nerve cell damage.[8] By inhibiting aldose reductase,
Epalrestat reduces sorbitol accumulation, thereby mitigating osmotic stress and oxidative
damage to nerve cells.[5][7] This action helps to preserve nerve function and can improve
symptoms such as pain, numbness, and tingling.[7][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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